Cas no 65996-06-7 (2-Bromo-5-methylnicotinic acid)

• Product Name: 2-Bromo-5-methylnicotinic acid
• CAS No: 65996-06-7
• MF: C₇H₆BrNO₂
• MW: 216.032041072845
• CID: 1038712
• PubChem ID: 12919732
• Update Time: 2025-04-20

2-Bromo-5-methylnicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-methylnicotinic acid
• 2-bromo-5-methylpyridine-3-carboxylic acid
• 2-Brom-5-methylnicotinsaeure
• 2-bromo-5-methyl-3-pyridinecarboxylic acid
• 2-bromo-5-methyl-nicotinic acid
• 2-Bromo-5-methylnicotinicacid
• AMY6363
• SCHEMBL10911361
• MFCD16610213
• AB71098
• DA-26774
• 3-Pyridinecarboxylic acid, 2-bromo-5-methyl-
• 65996-06-7
• DTXSID60512957
• VUHNQAPNIYGXDO-UHFFFAOYSA-N

• MDL： MFCD16610213
• Inchi： 1S/C7H6BrNO2/c1-4-2-5(7(10)11)6(8)9-3-4/h2-3H,1H3,(H,10,11)
• InChI Key： VUHNQAPNIYGXDO-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)C=C(C)C=N1

Computed Properties

• Exact Mass: 214.95800
• Monoisotopic Mass: 214.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19000
• LogP: 1.85070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids